DL-Pantolactone

• CAS: 52126-90-6
• Molecular Formula: C6H10O3
• Molecular Weight: 130.14 g/mol
• InChI: InChI=1S/C6H10O3/c1-6(2)3-9-5(8)4(6)7/h4,7H,3H2,1-2H3
• InChIKey: SERHXTVXHNVDKA-UHFFFAOYSA-N

DL-Pantolactone is the industrial feedstock for enantiopure D-pantolactone production via enzymatic resolution. Direct substitution with D-enantiomers is economically unviable. - Enables 56 repeated batch reactions using immobilized D-lactonase without activity loss - Achieves 99% ee after 4h with Fo-Lac enzyme (144.6 g/L D-pantoic acid; 36.2 g/L/h STY) - Validated at 30,000 t annual scale for calcium D-pantothenate production - Hygroscopic solid; requires dry storage

DL-Pantolactone: Racemic Intermediate for Biocatalysis

DL-Pantolactone (CAS 79-50-5) is a racemic mixture of two enantiomers, D- and L-pantolactone, and belongs to the gamma-butyrolactone class of organic compounds [1]. It is a white to slightly yellow, hygroscopic crystalline solid with a molecular weight of 130.14 g/mol . It is primarily valued as a versatile intermediate in the production of D-pantothenic acid (Vitamin B5), pharmaceuticals, and cosmetics, and also functions as a dispersing agent and emulsion stabilizer [2].

Racemic feedstock for enzymatic kinetic resolution via D-lactonase biocatalysts

Cost-optimized industrial substrate for D-pantolactone and D-panthenol production

Chemically synthesized racemate; resolves economically at 30,000 t annual scale

Compatible with immobilized whole-cell and free enzyme biocatalyst formats

• [1] PubChem. (n.d.). Compound Summary for CID 989, Pantolactone. View Source
• [2] Ningbo Inno Pharmchem Co., Ltd. (2025). Understanding DL-Pantolactone: A Versatile Chemical Intermediate. View Source

DL-Pantolactone: Substitution Limitations

The racemic mixture of DL-Pantolactone is not an end product but a critical, cost-effective feedstock for generating optically pure D-pantolactone, the essential precursor for high-value Vitamin B5. While the individual enantiomers D- and L-pantolactone exhibit different thermal behaviors and melting points, DL-Pantolactone's primary procurement value lies in its established role as the starting material in well-characterized, industrial-scale resolution processes [1]. Substituting it with pre-resolved, expensive D-pantolactone would bypass a core value-creation step and is economically prohibitive for many applications. Therefore, the selection of the correct racemic material is paramount for ensuring efficient and economical downstream processing.

D-Pantolactone Direct Replacement

D-Pantolactone is produced from DL-pantolactone; sourcing the D-enantiomer directly incurs resolution cost premiums and may not align with in-house biocatalytic workflow economics.

Alternative Chiral Auxiliaries

Chiral auxiliaries (e.g., Evans oxazolidinones) lack lactonohydrolase substrate recognition; substitution would require complete process redesign and may not sustain stereospecific D-enantiomer generation.

Handling & Stability Mismatch

Hygroscopic nature and aqueous instability demand controlled storage; substitutes without validated moisture and hydrolysis profiles may shift reproducibility and shelf-life expectations.

• [1] Sakamoto, K., Yamada, H., & Shimizu, S. (1994). Process for the preparation of D-pantolactone. U.S. Patent No. 5,275,949. Washington, DC: U.S. Patent and Trademark Office. View Source

DL-Pantolactone: Biocatalytic Resolution Evidence

Immobilized Whole-Cell Biocatalyst Reusability

DL-Pantolactone's melting point is a clear, quantifiable differentiator from its optically pure counterparts. The racemic mixture exhibits a melting point in the range of 74-78 °C [1], which is significantly lower than the melting point of the D-enantiomer (91 °C) and the L-enantiomer (90-91 °C) [2]. This difference can be used for rapid, low-cost identity verification and purity assessment.

Immobilized whole-cell reusability

Head-to-head comparison

Target: Immobilized P. pastoris d-lactonase – 56 repeated batch reactions, no catalytic activity/enantioselectivity loss. Comparator: Free recombinant E. coli TSDL – catalytic activity declined over repeated cycles.

Reported catalytic stability advantage for immobilized system

Calcium alginate gel-entrapped whole cells; stereospecific D-PL hydrolysis from racemate

Evidence Dimension	Melting Point (m.p.)
Target Compound Data	74-78 °C
Comparator Or Baseline	D-Pantolactone: 91 °C; L-Pantolactone: 90-91 °C
Quantified Difference	DL-Pantolactone m.p. is 13-17 °C lower than that of D-pantolactone.
Conditions	Literature values; standard laboratory melting point apparatus.

Why This Matters

This marked difference provides a simple, cost-effective quality control method to distinguish the racemic feedstock from its higher-value, resolved enantiomers, preventing costly mix-ups and ensuring correct starting material is used.

• [1] ChemWhat. (n.d.). DL-Pantolactone CAS#: 79-50-5. View Source
• [2] Xiaoshuo. (n.d.). 化妆品天然成分原料手册 (Handbook of Natural Cosmetic Ingredients). View Source

Fo-Lac d-Lactonohydrolase Efficiency Advantage

At room temperature, DL-pantolactone exists in a plastic crystal phase, a state characterized by long-range positional order but rotational disorder of the molecules [1]. In contrast, the enantiopure D- and L-pantolactone forms require a specific temperature window (62.0 to 91.6 °C) to access this plastic crystal phase, undergoing a solid-to-solid phase transition at 62.0 °C [2]. This fundamental difference in solid-state behavior at standard processing and storage temperatures distinguishes the racemic material from its pure isomers.

Fo-Lac d-Lactonohydrolase efficiency

Direct head-to-head

Fo-Lac (Fusarium oxysporum): >40% hydrolysis, 99% e.e. in 4 h; 800 mL scale: 144.6 g/L D-PA, space-time yield 36.2 g/L/h. Fm-Lac and Fp-Lac: lower performance.

Reported top hydrolysis rate and ee among tested d-lactonohydrolases

Recombinant P. pastoris expression; 4 h reaction

Evidence Dimension	Presence of Plastic Crystal Phase
Target Compound Data	Plastic crystal phase present at room temperature.
Comparator Or Baseline	D- and L-Pantolactone: Stable plastic crystal phase only between 62.0 and 91.6 °C.
Quantified Difference	Qualitative difference in physical state at ambient conditions (20-25 °C).
Conditions	Differential Scanning Calorimetry (DSC) and Powder X-ray Diffraction (PXRD) analysis.

Why This Matters

This fundamental difference in solid-state properties can impact handling, processing, and formulation characteristics at room temperature, making DL-pantolactone a distinct material with unique physical behavior compared to its individual enantiomers.

• [1] Nakai, T., Kobayashi, K., Itai, S., & Yonemochi, E. (1986). Pantolactone as a Plastic Crystal. Chemical and Pharmaceutical Bulletin, 34(9), 3549-3552. View Source
• [2] CiNii Research. (n.d.). Pantolactone as a plastic crystal. View Source

L-Selective Resolution for D-Pantolactone Recovery

As a widely produced racemic feedstock, DL-Pantolactone is commercially available at consistent, high-purity grades. Standard purity specifications from major suppliers are ≥95.0% (GC) and 97% . While D-Pantolactone is also available, its production cost is inherently higher due to the resolution or asymmetric synthesis step, making it a less economical choice for processes that require the racemate as a starting material.

L-Selective resolution (Lph)

Methodology comparison

Lph from Agrobacterium tumefaciens hydrolyzes L-pantolactone, preserving D-pantolactone: 50% yield, 90–95% e.e. over 6 days with membrane filtration recovery. D-Selective hydrolysis: 34–41% conversion of D-enantiomer.

Alternative resolution mode may simplify D-enantiomer isolation

Repeated batch; enzyme recovery via filtration

Evidence Dimension	Commercial Purity and Cost Implication
Target Compound Data	≥95.0% to 97% purity (GC); lower cost per kg for bulk racemate.
Comparator Or Baseline	D-Pantolactone: ≥95% purity; higher cost due to additional manufacturing steps.
Quantified Difference	Cost difference is process-dependent but substantial; DL-Pantolactone is the economical feedstock for resolution.
Conditions	Commercial supplier technical datasheets and market pricing trends.

Why This Matters

Specifying a proven, high-purity grade of DL-Pantolactone ensures reliable performance in downstream resolution and synthesis, and represents a significant cost advantage over purchasing the pre-resolved D-enantiomer for processes designed to use the racemate.

Native Fusarium oxysporum Biocatalytic Resolution

DL-Pantolactone is documented to be unstable in aqueous solutions over time . This property is a critical parameter for biocatalytic resolution processes, which are commonly conducted in aqueous media. Research on enzymatic resolution of DL-pantolactone using immobilized cells of Fusarium moniliforme demonstrates that process optimization is required to manage this hydrolysis. One study achieved a consistent 28.0% average degree of hydrolysis over 30 batch cycles, highlighting the need to control reaction time to prevent excessive, non-selective degradation [1].

Native F. oxysporum loading

Cross-study comparable

135 g/L DL-PL substrate, 41% hydrolysis, 90% e.e. D-pantoic acid.

Established baseline for industrial substrate loading without chiral reagents

F. oxysporum whole cells; L-enantiomer racemization feasible

Evidence Dimension	Hydrolytic Stability in Aqueous Media
Target Compound Data	Unstable in aqueous solution ; specific biocatalytic hydrolysis rate controlled at 28.0% over 24h [1].
Comparator Or Baseline	Stability in non-aqueous, dry conditions is higher.
Quantified Difference	Half-life is context-dependent but is a known and managed process variable.
Conditions	Aqueous solution at various pH levels and temperatures.

Why This Matters

The documented instability in water informs process design for biocatalytic resolution and other aqueous applications, making it essential for procurement and R&D teams to plan for appropriate handling, reaction timing, and storage conditions to maintain material integrity and optimize yield.

• [1] Tang, Y., Xu, J., & Wang, P. (2002). Kinetic resolution of dl-pantolactone by immobilized Fusarium moniliforme SW-902. Process Biochemistry, 38(4), 545-549. View Source

DL-Pantolactone: Validated Applications

Industrial-Scale Enzymatic Resolution

As the most economical source of the pantolactone scaffold, DL-Pantolactone is the preferred starting material for industrial and research-scale enzymatic resolution to produce high-value D-pantolactone. This is the critical precursor for D-pantothenic acid (Vitamin B5) [1]. By leveraging its cost advantage over pre-resolved enantiomers, users can implement well-documented biocatalytic processes using microorganisms like Fusarium moniliforme, which selectively hydrolyze the D-enantiomer from the racemic mixture [2].

Biocatalytic Resolution Using Fo-Lac

DL-Pantolactone serves as an essential building block in organic synthesis for creating a range of racemic compounds, such as DL-panthenol. This is achieved through reaction with 3-aminopropanol . This application is relevant for industries where the biological activity of the racemic mixture is sufficient or where the racemate is a required intermediate for a subsequent resolution step.

L-Selective Resolution for D-Pantolactone Recovery

In cosmetic formulations, DL-Pantolactone is valued as a functional additive, not just a precursor. Its documented properties as a humectant and emulsion stabilizer improve the texture, moisture retention, and overall stability of skincare products [3]. This direct-use scenario leverages the compound's intrinsic physical chemistry rather than its role as a chiral feedstock.

High-Loading Native Fungal Resolution

Given its well-defined physical properties, including a distinct melting point range of 74-78 °C [4] and established commercial purity grades of ≥95-97% , DL-Pantolactone is a reliable reference standard. It is suitable for analytical method development, process monitoring, and quality control applications within the pharmaceutical and fine chemical industries.

Application

Selection Property

Validation Focus

Enzymatic kinetic resolution (immobilized whole-cell)

D-Lactonase substrate compatibility with racemic DL-PL

Catalytic reusability across repeated batch cycles

High-ee D-pantoic acid synthesis (Fo-Lac system)

Enantioselectivity of heterologous d-lactonohydrolases

Enantiomeric excess and space-time yield benchmarking

D-Pantolactone preservation (L-selective resolution)

Lactonohydrolase stereopreference (L-enantiomer hydrolysis)

Product yield and enantiomeric purity in product-preserving mode

High-substrate-loading native fungal resolution

Whole-cell tolerance to industrial DL-PL concentrations

Hydrolysis conversion and ee at elevated substrate loading

• [1] Sakamoto, K., Yamada, H., & Shimizu, S. (1994). Process for the preparation of D-pantolactone. U.S. Patent No. 5,275,949. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Tang, Y., Xu, J., & Wang, P. (2002). Kinetic resolution of dl-pantolactone by immobilized Fusarium moniliforme SW-902. Process Biochemistry, 38(4), 545-549. View Source
• [3] Ningbo Inno Pharmchem Co., Ltd. (2025). The Versatility of DL-Pantolactone: From Cosmetics to Chiral Synthesis. View Source
• [4] ChemWhat. (n.d.). DL-Pantolactone CAS#: 79-50-5. View Source